![molecular formula C22H26N4O B4626251 N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea](/img/structure/B4626251.png)
N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea
Overview
Description
N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-ethylphenyl)urea, also known as DMU-212, is a novel synthetic compound with potential therapeutic applications. DMU-212 belongs to the class of urea-based compounds and has been shown to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties.
Scientific Research Applications
Hydrogel Formation and Rheological Properties
Anion Tuning of Hydrogel Properties
1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in acidic environments, showcasing the tunability of gels' physical properties through anion identity. This finding suggests a method for customizing the rheological and morphological characteristics of low molecular weight salt hydrogels, potentially useful in creating materials with specific mechanical properties (Lloyd & Steed, 2011).
Catalytic and Enzyme Mimicry
Catechol Dioxygenase Mimicry
Iron(III) complexes of monophenolate ligands have been shown to mimic the function of catechol dioxygenases, enzymes involved in the metabolic breakdown of catechols. This research has implications for understanding enzyme mechanisms and designing catalysts for industrial applications (Velusamy, Mayilmurugan, & Palaniandavar, 2004).
Anticancer Activity
Pyrazolo[3,4-d]pyrimidin-4-ones as Anticancer Agents
Derivatives of pyrazolo[3,4-d]pyrimidin-4-one have demonstrated significant antitumor activity against human breast adenocarcinoma cell lines. This suggests potential for these compounds in developing new cancer therapies (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).
Anti-HIV Activity
Uracil and Urea Derivatives Against HIV-1
A series of 1-aromatic methyl-substituted uracil and urea derivatives have shown efficacy as non-nucleoside HIV-1 reverse transcriptase inhibitors, with some compounds demonstrating significant anti-HIV-1 activity. This highlights their potential as bases for developing new antiretroviral drugs (Sakakibara et al., 2015).
Molecular Modeling and NLO Properties
Computational Modeling of Schiff Bases
Schiff base compounds like 4-[(2-hydroxy-3-methylbenzylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one have been characterized through experimental and computational methods, indicating significant nonlinear optical properties and potential application in materials science (Tanak, Agar, & Yavuz, 2011).
properties
IUPAC Name |
1-[3,5-dimethyl-1-[(3-methylphenyl)methyl]pyrazol-4-yl]-3-(4-ethylphenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O/c1-5-18-9-11-20(12-10-18)23-22(27)24-21-16(3)25-26(17(21)4)14-19-8-6-7-15(2)13-19/h6-13H,5,14H2,1-4H3,(H2,23,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHXTUTVHDPOJQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)NC2=C(N(N=C2C)CC3=CC=CC(=C3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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